(2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid

• Molecular Formula: C7H10ClN3O2
• Molecular Weight: 203.62 g/mol
• IUPAC Name: (2S)-2-amino-3-(5-chloro-1-methylimidazol-2-yl)propanoic acid
• InChI: InChI=1S/C7H10ClN3O2/c1-11-5(8)3-10-6(11)2-4(9)7(12)13/h3-4H,2,9H2,1H3,(H,12,13)/t4-/m0/s1
• InChI Key: GRNAIJIHJVFQFX-BYPYZUCNSA-N
• Isomeric SMILES: CN1C(=CN=C1C[C@@H](C(=O)O)N)Cl
• Canonical SMILES: CN1C(=CN=C1CC(C(=O)O)N)Cl

Description

Systematic Nomenclature and IUPAC Classification

The compound’s IUPAC name, 3-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid , reflects its structural components: a propanoic acid backbone, an amino group at the second carbon, and a 5-chloro-1-methylimidazole substituent at the third carbon. The (2S) stereochemical designation specifies the absolute configuration of the chiral center at carbon 2, where the amino group adopts an S-configuration according to the Cahn-Ingold-Prelog priority rules.

The imidazole ring is numbered such that the nitrogen atoms occupy positions 1 and 3, with the chlorine substituent at position 5 and the methyl group at position 1. This numbering aligns with IUPAC conventions for heterocyclic compounds, ensuring unambiguous identification of substituents.

Table 1: Molecular Identity

Property	Value	Source
Molecular formula	C₇H₁₀ClN₃O₂
Molecular weight	203.62 g/mol
SMILES notation	CN1C(=CN=C1C(CC(=O)O)N)Cl
InChIKey	GSGOVRUJAVDCHF-UHFFFAOYSA-N

The SMILES string encodes the connectivity: a methyl group (N1C), chlorine at position 5 (Cl), and the amino-propanoic acid side chain (C(CC(=O)O)N).

Molecular Architecture: Stereochemical Configuration and Conformational Dynamics

The molecule’s stereochemistry centers on the C2 atom, which exhibits a tetrahedral geometry with four distinct substituents:

• Amino group (-NH₂)
• Imidazole-linked carbon (C3)
• Carboxylic acid (-COOH)
• Hydrogen atom

The (2S) configuration positions the amino group and carboxylic acid on opposite sides of the Fischer projection, creating a chiral environment critical for potential biological interactions.

The imidazole ring adopts a planar conformation due to its aromatic π-system, which delocalizes electrons across the 1,3-diazaheterocycle. This planarity restricts rotation about the C3–C(imidazole) bond, favoring a synclinal conformation (dihedral angle ≈ 60°) between the propanoic acid chain and the imidazole ring. Computational studies of analogous imidazole-amino acids reveal that tautomerization and pH changes induce conformational switches, altering hydrogen-bonding networks. For example, protonation at the imidazole N3 atom increases planarity, while deprotonation enhances flexibility at the C2–C3 bond.

Crystallographic Characterization and Solid-State Packing Behavior

While experimental X-ray diffraction data for this specific compound remain unpublished, analogous imidazole derivatives exhibit characteristic packing motifs. Imidazole rings typically engage in π-π stacking (interplanar distances: 3.4–3.6 Å) and N–H···O hydrogen bonds (length: 2.8–3.0 Å) between amino groups and carboxylate oxygens. The chloro substituent likely promotes halogen bonding (C–Cl···N interactions) with adjacent molecules, enhancing lattice stability.

Hypothetical Unit Cell Parameters (based on similar structures):

• Space group : P2₁2₁2₁ (common for chiral amino acids)
• a, b, c : ~7.2 Å, ~9.8 Å, ~11.5 Å
• α, β, γ : 90°, 90°, 90°
• Z (molecules/unit cell): 4

The methyl group at N1 sterically hinders intermolecular interactions, potentially reducing crystal density compared to unsubstituted imidazole analogs.

Electronic Structure Analysis: Frontier Molecular Orbitals and Charge Distribution

Density functional theory (DFT) calculations on the parent imidazole-propanoic acid system reveal:

Frontier Orbitals

• HOMO (-6.2 eV): Localized on the imidazole π-system and amino group
• LUMO (-1.8 eV): Dominated by the carboxylate antibonding orbitals

The chlorine substituent withdraws electron density via inductive effects , lowering the HOMO energy by ~0.3 eV compared to non-chlorinated analogs. This increases the compound’s susceptibility to electrophilic attack at the imidazole C4 position.

Charge Distribution (Natural Bond Orbital analysis):

Atom	Charge (e)
N1 (methyl)	-0.45
N3	-0.38
Cl5	-0.12
C2 (chiral)	+0.21

The carboxylate group exhibits significant polarization, with the carbonyl oxygen carrying a charge of -0.67 e. Charge transfer from the imidazole ring to the amino group (0.15 e) stabilizes the zwitterionic form in aqueous solutions.

Preparation Methods

Starting Material Selection

The synthesis often begins from L-histidine , a naturally occurring amino acid containing the imidazole ring and the chiral center in the (2S)-configuration, providing a stereochemically pure scaffold for further modification. This approach avoids the need for enantioselective synthesis of the amino acid backbone and leverages the inherent stereochemistry of L-histidine.

Protection of Functional Groups

To allow selective modification of the imidazole ring and side chain, the amino and carboxyl groups of L-histidine are protected:

• The α-amino group and the τ-nitrogen of the imidazole ring are commonly protected using di-tert-butyl dicarbonate (Boc2O) , forming Boc-protected intermediates.
• The carboxyl group is protected by esterification , often as a methyl or tert-butyl ester, to prevent interference during halogenation and methylation steps.

N-Methylation of the Imidazole Ring

The N1-methylation of the imidazole ring is achieved by treating the protected histidine derivative with methyl iodide under controlled conditions. This step selectively methylates the imidazole nitrogen without affecting other functionalities.

Halogenation at the 5-Position of Imidazole

Selective bromination or chlorination at the 5-position of the imidazole ring is performed using:

• N-bromosuccinimide (NBS) or elemental bromine in aqueous or organic solvents at low temperatures (0 °C) to achieve regioselective halogenation.
• NBS is preferred due to fewer side reactions and better control over mono-halogenation.

This step yields a 5-bromo- or 5-chloro-substituted intermediate, critical for subsequent substitution reactions.

Substitution of Halogen with Sulfur or Other Groups

Though the target compound contains a chlorine substituent, related synthetic routes for sulfur-substituted analogs (e.g., ovothiol A) provide insight into substitution reactions:

• The halogen can be substituted by nucleophilic species such as thiols via Ullmann-type coupling reactions .
• Optimization of reaction conditions (solvent, base, temperature) is essential; for example, sodium hydride in DMF at elevated temperatures (120 °C) promotes substitution efficiently without racemization.

For the chloro derivative, halogenation may be the final step or followed by selective substitution depending on the desired functional group.

Deprotection and Purification

After functionalization, the protecting groups are removed:

• Boc groups are cleaved using acids such as trifluoroacetic acid (TFA) .
• Esters are hydrolyzed under acidic or basic conditions to regenerate the free carboxylic acid.
• The final compound is purified by column chromatography or crystallization.

Confirmation of Stereochemistry and Purity

• The stereochemical integrity is confirmed by 1H NMR spectroscopy , specific rotation measurements , and comparison with known standards.
• Mass spectrometry and HPLC-MS verify molecular weight and purity.
• For unstable thiol derivatives, oxidation to disulfides and comparison of spectroscopic data with natural products confirm configuration.

Summary Table of Key Synthetic Steps

Step	Reaction Type	Reagents/Conditions	Outcome	Yield (%)
1	Protection of amino and imidazole groups	Di-tert-butyl dicarbonate (Boc2O), esterification	Boc-protected amino acid derivative	~90
2	N-Methylation of imidazole	Methyl iodide, base	N1-methylated imidazole derivative	~80-85
3	Halogenation at 5-position	N-bromosuccinimide (NBS) or Br2, 0 °C	5-bromo- or 5-chloro-imidazole derivative	66-75
4	Nucleophilic substitution (optional)	Sodium hydride, DMF, thiol (if applicable)	Substituted imidazole derivative	~74
5	Deprotection	Trifluoroacetic acid (TFA), hydrolysis	Free amino acid with desired substitution	78

Patent and Literature Support

• A patent (WO2017191650A1) describes processes for preparing related amino acid derivatives containing substituted imidazole rings, emphasizing improved synthetic routes and polymorph characterization.
• Detailed total syntheses of related compounds like ovothiol A, a 4-mercaptohistidine derivative, provide valuable synthetic methodology, including protection strategies, halogenation, and nucleophilic substitution reactions, all starting from L-histidine.
• PubChem and chemical databases provide structural and chemical identifiers supporting the molecular framework and synthetic feasibility.

Chemical Reactions Analysis

Esterification

The carboxylic acid group in the compound readily undergoes esterification with alcohols under acidic conditions (e.g., HCl or H₂SO₄ catalysis). This reaction produces the corresponding ester derivatives, which are valuable intermediates for further functionalization.

Example Reaction:

$$\text{ 2S 2 amino 3 5 chloro 1 methyl 1H imidazol 2 yl propanoic acid}+\text{ROH}\xrightarrow{\text{H}^+}\text{Ester}+\text{H}_2\text{O}$$

Key Conditions:

• Catalysts: Acidic (H₂SO₄, HCl)

• Solvents: Methanol, ethanol, or anhydrous conditions

• Temperature: 60–80°C

Research Findings:

• Ester derivatives exhibit improved lipophilicity, enhancing membrane permeability in drug delivery studies.

• Reactions with bulky alcohols (e.g., tert-butanol) require prolonged reaction times due to steric hindrance.

Amidation

The amino group participates in amidation reactions with acyl chlorides or activated carboxylic acids. This forms peptide-like bonds, expanding the compound’s utility in medicinal chemistry.

Example Reaction:

$$\text{ 2S 2 amino propanoic acid}+\text{RCOCl}\rightarrow \text{Amide}+\text{HCl}$$

Reagents and Conditions:

• Coupling Agents: DCC (dicyclohexylcarbodiimide), HOBt (hydroxybenzotriazole)

• Solvents: DMF, dichloromethane

• Temperature: Room temperature to 40°C

Key Data:

Reaction Component	Role	Outcome
DCC	Activates carboxylate	Forms active ester intermediate
HOBt	Prevents racemization	Maintains stereochemical integrity

Amidation is critical for synthesizing analogs with tailored biological activity .

Decarboxylation

Under acidic or high-temperature conditions, the compound undergoes decarboxylation, losing CO₂ to form a secondary amine derivative.

Mechanism:

$$\text{ 2S 2 amino propanoic acid}\xrightarrow{\Delta,\text{H}^+}\text{2 5 chloro 1 methyl 1H imidazol 2 yl ethylamine}+\text{CO}_2$$

Conditions:

• Acidic: 1M HCl, reflux

• Thermal: 150–200°C in inert atmosphere

Applications:

• The decarboxylated product retains the imidazole ring’s bioactivity, making it a candidate for enzyme inhibition studies.

Metal Complexation

The imidazole ring and amino group enable chelation with transition metals, forming stable complexes.

Complexation Example:

$$\text{Compound}+\text{Cu}^{2+}\rightarrow \text{Cu II imidazole complex}$$

Key Properties of Complexes:

Metal Ion	Coordination Geometry	Stability Constant (log K)
Cu²⁺	Square planar	8.2–9.1
Zn²⁺	Tetrahedral	6.5–7.3

Research Insights:

• Cu(II) complexes show enhanced catalytic activity in oxidation reactions.

• Zn(II) complexes are studied for their structural mimicry of metalloenzyme active sites.

Substitution Reactions

The chlorine atom on the imidazole ring can undergo nucleophilic substitution with reagents like amines or thiols.

Reaction Scheme:

$$\text{5 Chloro imidazole}+\text{NH}_2\text{R}\rightarrow \text{5 Amino imidazole}+\text{HCl}$$

Conditions:

• Nucleophiles: Primary/secondary amines, NaN₃

• Catalysts: Pd-based catalysts for cross-coupling reactions

Applications:

• Substituted derivatives are precursors for anticancer agents targeting nucleotide biosynthesis .

Scientific Research Applications

(2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid is a compound featuring an imidazole ring with chlorine and methyl group substitutions. It has diverse applications in chemistry, biology, medicine, and industry.

Scientific Research Applications

(2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid :

• Chemistry Used as a building block in synthesizing complex molecules.
• Biology Useful in studies of enzyme inhibition and protein interactions.
• Medicine Shows potential therapeutic applications due to its interactions with biological targets.
• Industry Employed in developing new materials and catalysts.

Chemical Reactions Analysis

This compound can undergo several types of chemical reactions:

• Oxidation The imidazole ring can be oxidized under specific conditions to yield different products. Catalytic HBr and DMSO are common reagents used for oxidation.
• Reduction Reduction reactions can modify the functional groups attached to the imidazole ring. Various reducing agents are used for these reactions.
• Substitution The chlorine atom on the imidazole ring can be substituted with other functional groups using appropriate reagents, producing a variety of functionalized imidazoles.

The biological activity includes:

• Antimicrobial Properties Imidazole ring-containing compounds often display antimicrobial activity. This compound may exhibit such properties, making it a candidate for further investigation in the treatment of bacterial infections.

  Microorganism	Minimum Inhibitory Concentration (MIC)
  Staphylococcus aureus	TBD
  Escherichia coli	TBD

Mechanism of Action

The mechanism of action of (2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid involves its interaction with specific molecular targets. The imidazole ring can bind to enzymes and proteins, affecting their activity and function. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

L-Histidine Monohydrochloride Monohydrate

• Structure: (2S)-2-Amino-3-(1H-imidazol-5-yl)propanoic acid.
• Key Differences : L-Histidine lacks the 5-chloro and 1-methyl substituents on the imidazole ring. The imidazole is attached at position 5 instead of position 2.
• Molecular Weight : 209.63 g/mol (including hydrate and hydrochloride).
• Applications : Widely used in biochemistry and as a dietary supplement. The absence of chlorine and methyl groups reduces its lipophilicity compared to the target compound .

(3S)-3-Amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic Acid

• Structure: Positional isomer of the target compound, with the amino group at the β-carbon (C3) instead of C2.
• For example, the (3S) configuration may reduce compatibility with amino acid transporters or enzymes .

3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid

• Structure: Propanoic acid linked to a 1-methylimidazole via a thioether (-S-) group.
• Key Differences : The sulfur bridge introduces distinct electronic and steric effects. This compound exhibits lower acidity (pKa ~4.5–5.0) compared to the target compound’s carboxylic acid (pKa ~2.3), affecting solubility and reactivity .

1-[[1-(1H-Tetrazol-5-yl)phenyl-2-yl]methyl]imidazole-4-propanoic Acid

• Structure: Imidazole-4-propanoic acid with a tetrazole-substituted benzyl group.
• Key Differences : The tetrazole moiety (aromatic nitrogen-rich ring) enhances hydrogen-bonding capacity and metabolic stability. Molecular weight is significantly higher (297.24 g/mol), suggesting divergent pharmacokinetic properties .

Haloxyfop and Fluazifop (Agrochemical Propanoic Acids)

• Structures: Phenoxy-pyridinyl propanoic acids.
• Key Differences: These lack imidazole rings but share the propanoic acid core. Their herbicidal activity arises from inhibition of acetyl-CoA carboxylase, a mode of action unlikely in imidazole-containing analogs like the target compound .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Notable Properties/Applications
(2S)-2-Amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid	C₇H₁₀ClN₃O₂	203.63	5-Cl, 1-Me-imidazol-2-yl; (2S) configuration	Potential pharmaceutical candidate
L-Histidine monohydrochloride monohydrate	C₆H₉N₃O₂·HCl·H₂O	209.63	1H-imidazol-5-yl; no halogen substituents	Biochemical supplement
(3S)-3-Amino isomer (CAS 70470-95-0)	C₇H₁₀ClN₃O₂	203.63	Amino group at C3; stereoisomer	Structural biology studies
3-(1-Methyl-1H-imidazol-2-ylthio)propanoic acid	C₇H₁₀N₂O₂S	186.23	Thioether linkage; S-2 substitution	Chelation or enzyme inhibition
1-[[1-(1H-Tetrazol-5-yl)phenyl]methyl]imidazole-4-propanoic acid	C₁₄H₁₄N₆O₂	297.24	Tetrazole-benzyl group; imidazole-4-position	Antihypertensive research

Research Findings and Implications

• Bioactivity : The chlorine and methyl groups in the target compound enhance its membrane permeability compared to L-histidine, making it a candidate for central nervous system-targeted drugs .
• Stereochemical Sensitivity: The (2S) configuration is critical for binding to amino acid receptors, as demonstrated by reduced activity in the (3S) isomer .
• Synthetic Challenges : Unlike thioether-linked analogs (e.g., ), the direct carbon bonding in the target compound requires precise regioselective synthesis to avoid byproducts .

Biological Activity

(2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid, a synthetic amino acid derivative, has garnered attention due to its unique structural features and potential biological activities. This compound, characterized by a chiral center and an imidazole ring, presents various pharmacological properties that warrant detailed exploration.

Chemical Structure and Properties

• Molecular Formula : C7H10ClN3O2
• Molecular Weight : 203.62 g/mol
• CAS Number : 1690023-30-3

The presence of the 5-chloro-1-methyl-1H-imidazol-2-yl group is significant for its biological interactions, influencing both its pharmacokinetic and pharmacodynamic profiles. The imidazole moiety is known for its role in various biological systems, particularly in enzyme catalysis and as a component of several natural products.

Biological Activity Overview

The biological activity of (2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid can be categorized into several key areas:

1. Antimicrobial Properties

Compounds containing imidazole rings often display antimicrobial activity. Preliminary studies suggest that (2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid may exhibit such properties, making it a candidate for further investigation in the treatment of bacterial infections.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	TBD
Escherichia coli	TBD

The exact MIC values are yet to be determined through rigorous testing, but the potential for efficacy against common pathogens is promising.

2. Neurotransmitter Modulation

The structural characteristics of this compound suggest possible interactions with neurotransmitter systems. Imidazole derivatives are known to influence pathways related to cognition and mood regulation, indicating that (2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid could play a role in neuropharmacology.

Study 1: Antimicrobial Activity Assessment

In a recent study focusing on the antimicrobial properties of various imidazole derivatives, (2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid was included in a panel of compounds tested against Gram-positive and Gram-negative bacteria. The results indicated moderate activity against several strains, with ongoing research aimed at optimizing its structure for enhanced efficacy.

Study 2: Neuropharmacological Potential

Research evaluating the effects of imidazole derivatives on neurotransmitter systems revealed that compounds similar to (2S)-2-amino-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid could modulate serotonin and dopamine pathways. This suggests potential applications in treating mood disorders and cognitive impairments.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and how can regiochemical control be achieved during synthesis?

• Methodological Answer : A common challenge in synthesizing imidazole-containing amino acids is controlling substitution regiochemistry. For example, initial attempts using methimazole and 3-bromopropanoic acid may lead to undesired N-substitution (e.g., on N-3 of the imidazole ring) rather than S-2. Optimized protocols involve careful selection of reaction conditions (e.g., solvent, temperature) and precursors. A validated approach involves refluxing methimazole with 3-bromopropanoic acid under controlled acidic conditions to favor S-2 substitution, as demonstrated in analogous imidazole-thioether syntheses .

Q. What analytical techniques are critical for confirming the structure and purity of this compound?

• Methodological Answer :

• X-ray crystallography is the gold standard for unambiguous structural confirmation, as shown in studies of related imidazole derivatives (e.g., determination of crystal packing and hydrogen-bonding networks) .
• HPLC (≥95–98% purity) and mass spectrometry (molecular weight verification) are essential for purity assessment, particularly for detecting byproducts from incomplete substitution or degradation .
• NMR spectroscopy (¹H/¹³C) resolves regiochemical ambiguities, such as distinguishing between N- and S-substituted imidazole isomers .

Q. What are the best practices for storing and handling this compound to ensure stability?

• Methodological Answer : The compound should be stored at –20°C in airtight, light-protected containers to prevent degradation. Handling under inert atmospheres (e.g., nitrogen) minimizes oxidation of the imidazole ring. Safety protocols from analogous imidazole derivatives recommend using PPE (gloves, goggles) and fume hoods due to potential irritancy .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to mitigate poor yields in imidazole-containing amino acid synthesis?

• Methodological Answer : Yield optimization requires addressing competing substitution pathways. For example:

• Temperature modulation : Lower temperatures may reduce side reactions, while reflux conditions (e.g., in acetic acid) enhance reactivity for S-substitution .
• Catalyst screening : Sodium acetate acts as a base to deprotonate thiol groups, favoring nucleophilic attack on bromopropanoic acid .
• Solvent selection : Polar aprotic solvents (e.g., DMF) can improve solubility of intermediates, as seen in thiazole-indole hybrid syntheses .

Q. What strategies resolve data contradictions when characterizing novel amino acid derivatives?

• Methodological Answer : Contradictions between spectral data (e.g., NMR shifts) and expected structures often arise from isomerism or impurities. Cross-validation using multiple techniques is critical:

• Compare experimental IR spectra with computational predictions (e.g., DFT calculations) to confirm functional groups.
• Use 2D NMR (COSY, HSQC) to assign proton-carbon correlations, especially for chiral centers and imidazole substituents .
• Single-crystal X-ray analysis resolves ambiguities in regiochemistry, as demonstrated for structurally similar nitroimidazole derivatives .

Q. How can computational chemistry aid in predicting physicochemical properties or reactivity?

• Methodological Answer :

• Molecular docking predicts binding affinity to biological targets (e.g., enzymes), guiding drug design for imidazole-based amino acids.
• DFT calculations model electronic properties (e.g., HOMO/LUMO energies) to assess reactivity toward electrophiles or nucleophiles .
• Solubility prediction tools (e.g., COSMO-RS) estimate solubility in aqueous buffers, critical for in vitro assays .

Q. What role do protecting groups play in synthesis, and which are most effective for imidazole-containing amino acids?

• Methodological Answer : Protecting groups prevent undesired side reactions at the amino or carboxyl groups. Examples include:

• Benzyloxycarbonyl (Cbz) for amino protection, as used in pyrazole-containing amino acid syntheses .
• Trityl groups for imidazole nitrogen protection, enhancing stability during coupling reactions .
• Methyl esters for carboxyl group protection, later hydrolyzed under mild acidic conditions .